Cas no 2227841-34-9 (rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate)
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate
- EN300-1278256
- 2227841-34-9
-
- Inchi: 1S/C13H25NO2/c1-13(2,3)16-12(15)10-8-6-4-5-7-9-11(10)14/h10-11H,4-9,14H2,1-3H3/t10-,11+/m1/s1
- InChI Key: ASXJWLSAORKFKF-MNOVXSKESA-N
- SMILES: O(C(C)(C)C)C([C@@H]1CCCCCC[C@@H]1N)=O
Computed Properties
- Exact Mass: 227.188529040g/mol
- Monoisotopic Mass: 227.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.3Ų
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278256-1.0g |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278256-50mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 50mg |
$455.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-100mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 100mg |
$476.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-250mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 250mg |
$498.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-500mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 500mg |
$520.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-1000mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 1000mg |
$541.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-2500mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 2500mg |
$1063.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-5000mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 5000mg |
$1572.0 | 2023-10-01 | ||
| Enamine | EN300-1278256-10000mg |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate |
2227841-34-9 | 10000mg |
$2331.0 | 2023-10-01 |
rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate
Professional Introduction to Rac-Tert-Butyl (1R,2S)-2-Aminocyclooctane-1-Carboxylate (CAS No. 2227841-34-9)
Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate, a compound with the CAS number 2227841-34-9, is a meticulously synthesized molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its specific stereochemistry and structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate consists of a cyclooctane backbone with an amine group at the 2-position and a tert-butyl ester moiety at the 1-position. The (1R,2S) configuration indicates a specific spatial arrangement of the substituents, which is crucial for its biological activity. This stereochemical purity makes it an attractive candidate for further investigation in pharmacological studies.
In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The unique properties of Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate make it a valuable tool in this context. Researchers have leveraged its structure to design and optimize catalysts for enantioselective reactions, which are essential for producing enantiomerically pure compounds used in pharmaceuticals.
One of the most compelling aspects of this compound is its potential application in drug discovery. The amine group at the 2-position can serve as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores and explore new therapeutic avenues. Additionally, the tert-butyl ester group provides stability while maintaining reactivity, making it an ideal intermediate in synthetic pathways.
Recent studies have highlighted the utility of Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate in the development of bioactive molecules. For instance, researchers have utilized this compound to synthesize novel ligands for G-protein coupled receptors (GPCRs), which are integral to many cellular signaling processes. By carefully modulating the structure of these ligands, scientists aim to develop drugs that can selectively target specific GPCRs without off-target effects.
The stereochemistry of Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate also plays a critical role in its biological activity. The (1R,2S) configuration has been shown to influence binding affinity and metabolic stability, two key factors in drug design. By understanding these relationships, researchers can fine-tune the properties of their compounds to enhance their efficacy and safety profiles.
In addition to its pharmaceutical applications, this compound has shown promise in materials science and catalysis. Its unique structural features make it a suitable candidate for designing novel materials with specific optical and electronic properties. Furthermore, its ability to act as a chiral ligand has opened up new possibilities for asymmetric catalysis, which is crucial for producing complex molecules efficiently.
The synthesis of Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate represents a significant achievement in synthetic chemistry. The process involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced techniques such as chiral resolution and enzymatic catalysis have been employed to ensure high yields and purity. These advancements underscore the importance of innovative synthetic methodologies in modern chemical research.
Ongoing research continues to uncover new applications for this compound. Scientists are exploring its potential use as a building block for more complex molecules and as a tool for studying enzyme mechanisms. The versatility of Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate makes it a valuable asset in both academic and industrial settings.
In conclusion, Rac-Tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate (CAS No. 2227841-34-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features and stereochemistry make it an ideal candidate for further exploration and development. As research continues to advance our understanding of its properties and applications, this compound is poised to play a crucial role in shaping the future of chemical and biomedical sciences.
2227841-34-9 (rac-tert-butyl (1R,2S)-2-aminocyclooctane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)